Cas no 53884-83-6 (2-1-(hydroxymethyl)cyclohexylpropan-2-ol)

• Product Name: 2-1-(hydroxymethyl)cyclohexylpropan-2-ol
• CAS No: 53884-83-6
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5693424
• PubChem ID: 83816403
• Update Time: 2025-08-03

2-1-(hydroxymethyl)cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 53884-83-6
• EN300-1632755
• 2-[1-(Hydroxymethyl)cyclohexyl]propan-2-ol
• 2-1-(hydroxymethyl)cyclohexylpropan-2-ol

• Inchi： 1S/C10H20O2/c1-9(2,12)10(8-11)6-4-3-5-7-10/h11-12H,3-8H2,1-2H3
• InChI Key： JFRFXVLOUAYBPS-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-1-(hydroxymethyl)cyclohexylpropan-2-ol

Comprehensive Overview of 2-1-(hydroxymethyl)cyclohexylpropan-2-ol (CAS No. 53884-83-6)

2-1-(hydroxymethyl)cyclohexylpropan-2-ol, identified by its CAS No. 53884-83-6, is a versatile organic compound with a unique cyclohexyl backbone and hydroxyl functional groups. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in cosmetic formulations, fragrance enhancers, and specialty chemicals. Its molecular structure, featuring both a hydroxymethyl and a propan-2-ol group, makes it an interesting candidate for researchers exploring green chemistry and sustainable synthesis methods.

In recent years, the demand for eco-friendly solvents and bio-based chemicals has surged, driven by global sustainability initiatives. 2-1-(hydroxymethyl)cyclohexylpropan-2-ol aligns with these trends, as its properties may offer alternatives to traditional petrochemical-derived compounds. For instance, its potential use in personal care products has been explored, particularly in formulations requiring mild yet effective humectants or emollients. This aligns with the growing consumer preference for clean beauty and non-toxic ingredients.

From a synthetic perspective, the compound’s cyclohexyl ring provides steric stability, while its hydroxyl groups enhance solubility in polar solvents. This dual functionality makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical research. Researchers have also investigated its role in polymer chemistry, where it could serve as a building block for biodegradable materials—a hot topic in the era of plastic waste reduction.

Another area of interest is the compound’s potential in aroma chemistry. Its structural features suggest it could contribute to long-lasting fragrances or act as a fixative in perfumery. This application is particularly relevant as the fragrance industry seeks sustainable alternatives to synthetic musks and other controversial ingredients. Additionally, its mild odor profile makes it suitable for hypoallergenic formulations, catering to consumers with sensitive skin.

In analytical chemistry, CAS No. 53884-83-6 has been studied using techniques like NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These studies are critical for ensuring its suitability in high-value applications, such as drug delivery systems or advanced material science. The compound’s stability under various pH conditions further broadens its utility in formulation science.

As the scientific community continues to explore green chemistry principles, 2-1-(hydroxymethyl)cyclohexylpropan-2-ol stands out as a promising candidate for sustainable industrial processes. Its potential to reduce reliance on non-renewable resources aligns with the United Nations’ Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and climate action. Future research may focus on optimizing its synthesis from bio-based feedstocks, further enhancing its environmental profile.

In summary, 2-1-(hydroxymethyl)cyclohexylpropan-2-ol (CAS No. 53884-83-6) is a multifaceted compound with applications spanning cosmetics, fragrances, and specialty chemicals. Its alignment with sustainability trends and green chemistry makes it a compelling subject for ongoing research and development. As industries pivot toward eco-conscious solutions, this compound is poised to play a pivotal role in shaping the future of sustainable chemistry.